4-allyl-3-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole

• IUPAC Name: 3-(4-methylphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazole
• InChI: InChI=1S/C19H18N4O2S/c1-3-12-22-18(16-8-4-14(2)5-9-16)20-21-19(22)26-13-15-6-10-17(11-7-15)23(24)25/h3-11H,1,12-13H2,2H3
• InChI Key: VJXPDRXDGACQAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(N2CC=C)SCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H18N4O2S
• Molecular Weight: 366.4 g/mol

Description

4-allyl-3-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-allyl-3-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and proteins that are involved in cellular processes. It has been shown to inhibit the growth of cancer cells and certain microorganisms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-allyl-3-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole have been studied in vitro and in vivo. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of certain microorganisms. It has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-allyl-3-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole in lab experiments is its potential as a drug candidate for the treatment of cancer and other diseases. It has also shown promising results as an antimicrobial and antifungal agent. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the study of 4-allyl-3-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole. One direction is to further study its potential as a drug candidate for the treatment of cancer and other diseases. Another direction is to study its potential as an antimicrobial and antifungal agent. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 4-allyl-3-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole involves the reaction of 4-allyl-3-(4-methylphenyl)-4H-1,2,4-triazole-5-thiol with 4-nitrobenzyl chloride in the presence of a base. The reaction is carried out in an organic solvent at a moderate temperature, and the product is obtained through crystallization.

Scientific Research Applications

4-allyl-3-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole has been studied for its potential applications in various fields of scientific research. It has shown promising results in the field of medicinal chemistry, where it has been studied as a potential drug candidate for the treatment of cancer and other diseases. It has also been studied for its antimicrobial and antifungal properties.